Cas no 460748-08-7 (4-(4-Cyanophenyl)-2-methylphenol)

• Product Name: 4-(4-Cyanophenyl)-2-methylphenol
• CAS No: 460748-08-7
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• MDL: MFCD17677586
• CID: 1037917
• Update Time: 2025-06-10

4-(4-Cyanophenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4'-Hydroxy-3'-methyl-[1,1'-biphenyl]-4-carbonitrile
• 4-(4-Cyanophenyl)-2-Methylphenol
• 4-(4-hydroxy-3-methylphenyl)benzonitrile
• 4'-hydroxy-3'-methyl-1,1'-biphenyl-4-carbonitrile
• 4-(4-Cyanophenyl)-2-methylphenol

• MDL： MFCD17677586
• Inchi： 1S/C14H11NO/c1-10-8-13(6-7-14(10)16)12-4-2-11(9-15)3-5-12/h2-8,16H,1H3
• InChI Key： NENYHEMJBYIEIC-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 209.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 44.02000
• LogP: 3.23928

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4-(4-Cyanophenyl)-2-methylphenol

Comprehensive Overview of 4-(4-Cyanophenyl)-2-methylphenol (CAS No. 460748-08-7): Properties, Applications, and Industry Trends

4-(4-Cyanophenyl)-2-methylphenol (CAS No. 460748-08-7) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique molecular structure. The compound features a cyanophenyl group attached to a methylphenol backbone, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Its chemical stability and solubility profile have spurred interest in applications ranging from liquid crystal displays (LCDs) to drug discovery.

In recent years, the demand for high-performance intermediates like 4-(4-Cyanophenyl)-2-methylphenol has surged, driven by advancements in OLED technology and targeted drug delivery systems. Researchers are particularly intrigued by its potential as a building block for photovoltaic materials, aligning with global trends in renewable energy. A 2023 study highlighted its role in enhancing the efficiency of organic solar cells, a topic frequently searched in AI-driven material science queries.

The synthesis of CAS 460748-08-7 typically involves cross-coupling reactions, with optimized protocols emphasizing atom economy and green chemistry principles. This aligns with the industry's shift toward sustainable synthesis, a hot topic in academic publications and patent filings. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), a critical parameter for electronic-grade applications.

From a commercial perspective, 4-(4-Cyanophenyl)-2-methylphenol is cataloged by major chemical suppliers as a research-grade reagent, with pricing influenced by scale-up challenges and supply chain dynamics. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper laboratory safety protocols are recommended. Its thermal decomposition profile has been extensively documented, addressing common user concerns about compound stability during storage.

Emerging applications in bioimaging probes and polymeric sensors further elevate the compound's relevance. A 2024 market analysis report projected growth in demand for such functional intermediates, particularly in Asia-Pacific markets. For researchers exploring structure-activity relationships or material property modulation, 460748-08-7 offers a compelling case study in molecular design optimization.

Frequently asked questions in scientific forums revolve around its crystallographic data and solvent compatibility, which have been resolved through recent X-ray diffraction studies. The compound's logP value (2.1) and hydrogen bonding capacity make it a subject of interest in QSAR modeling, a trending area in computational chemistry searches. These attributes position 4-(4-Cyanophenyl)-2-methylphenol as a multifaceted tool for interdisciplinary innovation.